Bactobilin
Overview
Description
Bactobilin, also known as Bactobilin, is a useful research compound. Its molecular formula is C39H38N4O18 and its molecular weight is 850.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality Bactobilin suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Bactobilin including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
86829-00-7 |
|---|---|
Product Name |
Bactobilin |
Molecular Formula |
C39H38N4O18 |
Molecular Weight |
850.7 g/mol |
IUPAC Name |
3-[(2E,5E)-2-[[3-(2-carboxyethyl)-5-[(Z)-[3-(2-carboxyethyl)-4-(carboxymethyl)-5-oxopyrrol-2-ylidene]methyl]-4-(carboxymethyl)-1H-pyrrol-2-yl]methylidene]-5-[[4-(2-carboxyethyl)-3-(carboxymethyl)-5-oxopyrrol-2-yl]methylidene]-4-(carboxymethyl)pyrrol-3-yl]propanoic acid |
InChI |
InChI=1S/C39H38N4O18/c44-30(45)5-1-16-20(9-34(52)53)27(14-26-18(3-7-32(48)49)23(12-37(58)59)39(61)42-26)40-24(16)13-25-17(2-6-31(46)47)21(10-35(54)55)28(41-25)15-29-22(11-36(56)57)19(38(60)43-29)4-8-33(50)51/h13-15,40-41H,1-12H2,(H,42,61)(H,44,45)(H,46,47)(H,48,49)(H,50,51)(H,52,53)(H,54,55)(H,56,57)(H,58,59)/b25-13+,26-14-,28-15+ |
InChI Key |
WURWKSUFZWLCIX-MYKLXLOWSA-N |
Isomeric SMILES |
C(CC(=O)O)C\1=C(/C(=C\C2=NC(=O)C(=C2CC(=O)O)CCC(=O)O)/N/C1=C/C3=C(C(=C(N3)/C=C\4/C(=C(C(=O)N4)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O)CC(=O)O |
SMILES |
C(CC(=O)O)C1=C(C(=CC2=NC(=O)C(=C2CC(=O)O)CCC(=O)O)NC1=CC3=C(C(=C(N3)C=C4C(=C(C(=O)N4)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O)CC(=O)O |
Canonical SMILES |
C(CC(=O)O)C1=C(C(=CC2=NC(=O)C(=C2CC(=O)O)CCC(=O)O)NC1=CC3=C(C(=C(N3)C=C4C(=C(C(=O)N4)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O)CC(=O)O |
synonyms |
bactobilin |
Origin of Product |
United States |
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